Cas no 1261821-82-2 (5,3'-Bis(trifluoromethyl)biphenyl-3-carbaldehyde)

• Product Name: 5,3'-Bis(trifluoromethyl)biphenyl-3-carbaldehyde
• CAS No: 1261821-82-2
• MF: C₁₅H₈F₆O
• MW: 318.213845252991
• CID: 4992639
• Update Time: 2025-05-20

5,3'-Bis(trifluoromethyl)biphenyl-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,3'-Bis(trifluoromethyl)biphenyl-3-carbaldehyde

• Inchi： 1S/C15H8F6O/c16-14(17,18)12-3-1-2-10(6-12)11-4-9(8-22)5-13(7-11)15(19,20)21/h1-8H
• InChI Key： YHWALSCHBXQYLX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1

Additional information on 5,3'-Bis(trifluoromethyl)biphenyl-3-carbaldehyde

5,3'-Bis(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 1261821-82-2): A Versatile Fluorinated Building Block for Advanced Applications

5,3'-Bis(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 1261821-82-2) is a highly specialized fluorinated organic compound that has gained significant attention in pharmaceutical research, materials science, and specialty chemical synthesis. This biphenyl derivative features two strategically positioned trifluoromethyl groups and an aldehyde functionality, making it a valuable intermediate for the development of advanced materials and bioactive molecules.

The unique structural features of 5,3'-bis(trifluoromethyl)biphenyl-3-carboxaldehyde contribute to its growing importance in modern chemistry. The presence of CF3 groups enhances the compound's lipophilicity and metabolic stability, properties that are particularly sought after in medicinal chemistry. Researchers frequently search for "trifluoromethyl biphenyl applications" or "fluorinated aldehyde uses," reflecting the growing interest in such specialized building blocks.

From a synthetic perspective, 5,3'-bis(trifluoromethyl)benzaldehyde serves as a crucial precursor in the preparation of various heterocyclic compounds. Its aldehyde group allows for diverse transformations, including condensation reactions, reductive aminations, and nucleophilic additions. The compound's molecular structure has been optimized for electronic applications, with many scientists investigating its potential in "organic electronic materials" and "OLED intermediates."

The thermal and chemical stability of bis(trifluoromethyl)biphenyl carbaldehyde makes it particularly valuable for high-performance applications. Recent studies have explored its use in creating advanced polymers with enhanced durability and special optical properties. These developments align with current market trends toward "high-performance specialty chemicals" and "fluorine-containing materials," which are dominating many industrial sectors.

In pharmaceutical research, 5,3'-bis-CF3-biphenyl-3-carboxaldehyde has shown promise as a building block for drug candidates targeting various diseases. The compound's ability to influence pharmacokinetic parameters makes it valuable in addressing common search queries like "improving drug bioavailability" and "metabolically stable compounds." Its structural features are particularly relevant to current therapeutic areas such as antiviral and anticancer research.

The synthesis of 5,3'-bis(trifluoromethyl)biphenyl-3-aldehyde typically involves cross-coupling methodologies, with careful control of reaction conditions to ensure high purity. Process chemists often search for "efficient trifluoromethylation methods" and "biphenyl synthesis optimization," reflecting the technical challenges associated with producing such specialized compounds. Recent advances in catalysis have improved the accessibility of this important intermediate.

Material scientists value 5,3'-bis(trifluoromethyl)phenyl carbaldehyde for its potential in creating novel polymers with unique properties. The compound's ability to impart both hydrophobicity and electronic effects makes it suitable for applications ranging from specialty coatings to advanced composites. These applications connect with popular search terms like "fluoropolymer development" and "high-performance coatings."

Analytical characterization of bis(trifluoromethyl)biphenyl carbaldehyde derivatives requires specialized techniques due to the compound's unique structural features. Researchers frequently investigate "NMR analysis of fluorinated compounds" and "mass spectrometry of aromatic aldehydes," highlighting the technical considerations involved in working with such materials. Proper characterization is essential for quality control in both research and industrial settings.

The commercial availability of 5,3'-bis(trifluoromethyl)biphenyl-3-carbaldehyde has expanded in recent years, driven by growing demand from multiple industries. Suppliers and researchers alike search for terms like "high-purity fluorinated intermediates" and "specialty chemical suppliers," reflecting the compound's transition from laboratory curiosity to commercially important material. Current market analysis suggests steady growth in demand for such specialized fluorinated building blocks.

Environmental and handling considerations for 5,3'-bis(trifluoromethyl)benzaldehyde follow standard laboratory protocols for aromatic aldehydes. While not classified as hazardous under normal handling conditions, proper storage and handling are essential to maintain product integrity. These safety aspects relate to common search queries about "chemical storage best practices" and "handling aromatic aldehydes."

Future research directions for 5,3'-bis(trifluoromethyl)biphenyl-3-carbaldehyde are likely to focus on expanding its applications in materials science and medicinal chemistry. Emerging trends in "sustainable fluorination methods" and "green chemistry approaches" may influence future synthetic routes to this valuable compound. Its versatility ensures continued interest from both academic and industrial researchers.

In conclusion, 5,3'-bis(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 1261821-82-2) represents an important class of fluorinated aromatic compounds with wide-ranging applications. Its unique combination of structural features makes it valuable across multiple disciplines, from pharmaceutical development to advanced material synthesis. As research continues to uncover new applications for this versatile building block, its importance in specialty chemistry is expected to grow significantly.